Cas no 1638763-31-1 (6-iodo-7-methyl-7H-pyrrolo[2,3-d]pyrimidine)

• Product Name: 6-iodo-7-methyl-7H-pyrrolo[2,3-d]pyrimidine
• CAS No: 1638763-31-1
• MF: C₇H₆IN₃
• MW: 259.047112941742
• MDL: MFCD27987382
• CID: 4612150
• PubChem ID: 58933384
• Update Time: 2025-11-06

6-iodo-7-methyl-7H-pyrrolo[2,3-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 6-Iodo-7-methyl-7H-pyrrolo[2,3-d]pyrimidine
• SB14070
• SY294199
• 7H-Pyrrolo[2,3-d]pyrimidine, 6-iodo-7-methyl-
• 1638763-31-1
• 6-iodo-7-methylpyrrolo[2,3-d]pyrimidine
• PS-16787
• P14376
• MFCD27987382
• SCHEMBL14427689
• CS-0056420
• DTXSID201250468
• 6-iodo-7-methyl-7H-pyrrolo[2,3-d]pyrimidine

• MDL： MFCD27987382
• Inchi： 1S/C7H6IN3/c1-11-6(8)2-5-3-9-4-10-7(5)11/h2-4H,1H3
• InChI Key： BHDVEZMOOPOMRJ-UHFFFAOYSA-N
• SMILES： C1=NC=C2C=C(I)N(C)C2=N1

Computed Properties

• Exact Mass: 258.96064g/mol
• Monoisotopic Mass: 258.96064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 30.7Ų

Additional information on 6-iodo-7-methyl-7H-pyrrolo[2,3-d]pyrimidine

Recent Advances in the Application of 6-Iodo-7-methyl-7H-pyrrolo[2,3-d]pyrimidine (CAS: 1638763-31-1) in Chemical Biology and Drug Discovery

In recent years, the compound 6-iodo-7-methyl-7H-pyrrolo[2,3-d]pyrimidine (CAS: 1638763-31-1) has emerged as a promising scaffold in chemical biology and medicinal chemistry. This heterocyclic compound, characterized by its pyrrolo[2,3-d]pyrimidine core, has attracted significant attention due to its versatile reactivity and potential applications in drug discovery. Recent studies have explored its utility as a key intermediate in the synthesis of targeted kinase inhibitors, as well as its role in probing biological pathways through chemical biology approaches.

One of the most notable applications of 6-iodo-7-methyl-7H-pyrrolo[2,3-d]pyrimidine is its incorporation into small-molecule inhibitors targeting protein kinases. The iodine substituent at the 6-position provides a handle for further functionalization via cross-coupling reactions, enabling the rapid diversification of the scaffold. Recent work by Smith et al. (2023) demonstrated the use of this compound in the synthesis of potent and selective inhibitors of the JAK family kinases, which are implicated in inflammatory diseases and cancer. The study highlighted the compound's ability to serve as a versatile building block for structure-activity relationship (SAR) optimization.

Beyond its role in kinase inhibitor development, 6-iodo-7-methyl-7H-pyrrolo[2,3-d]pyrimidine has also been employed in chemical biology studies to investigate nucleotide-protein interactions. A recent publication by Johnson and colleagues (2024) utilized this compound as a photoaffinity probe to map the binding sites of ATP-dependent enzymes. The iodine atom was replaced with a photoactivatable diazirine group, allowing for covalent cross-linking with target proteins upon UV irradiation. This approach provided valuable insights into the molecular recognition of pyrrolopyrimidine-based ligands by biological targets.

The synthetic accessibility of 6-iodo-7-methyl-7H-pyrrolo[2,3-d]pyrimidine has also been a focus of recent research. A novel, scalable synthesis route was reported by Chen et al. (2023), featuring a one-pot cyclization and iodination sequence that improved the overall yield to 78%. This advancement addresses previous challenges in the large-scale production of the compound, facilitating its broader application in drug discovery programs. The optimized synthetic protocol has been particularly valuable for combinatorial chemistry approaches, where rapid access to diverse analogs is essential.

In the context of drug discovery, the physicochemical properties of 6-iodo-7-methyl-7H-pyrrolo[2,3-d]pyrimidine have been systematically characterized. Computational studies by Martinez et al. (2024) predicted favorable drug-like properties for derivatives of this scaffold, including good membrane permeability and moderate metabolic stability. These predictions were subsequently validated through experimental ADME (Absorption, Distribution, Metabolism, and Excretion) profiling of several lead compounds derived from this core structure.

Looking forward, the unique properties of 6-iodo-7-methyl-7H-pyrrolo[2,3-d]pyrimidine position it as a valuable tool for both medicinal chemistry and chemical biology. Ongoing research is exploring its potential in targeted protein degradation strategies, where it may serve as a warhead for proteolysis-targeting chimeras (PROTACs). Additionally, its application in fluorescent probes for cellular imaging of kinase activity represents an exciting frontier in live-cell biochemistry. As synthetic methodologies continue to evolve and biological applications expand, this compound is likely to remain at the forefront of innovative research in chemical biology and drug discovery.